Cas no 53848-19-4 (Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI))

• Product Name: Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI)
• CAS No: 53848-19-4
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 381457
• PubChem ID: 143100
• Update Time: 2025-04-19

Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI)
• AC1L3MH0
• Tricyclo(4.2.1.02,5)non-7-ene, 9-(1-methylethylidene)-,(1alpha,2alpha,5alpha,6alpha)-
• DTXSID70968623
• 53848-19-4
• 9-(Propan-2-ylidene)tricyclo[4.2.1.0~2,5~]non-7-ene
• Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-,(1.alpha.,2.alpha.,5.alpha.,6.alpha.)-

• Inchi： 1S/C12H16/c1-7(2)12-10-5-6-11(12)9-4-3-8(9)10/h5-6,8-11H,3-4H2,1-2H3
• InChI Key： VDJITTYGCWZCNW-UHFFFAOYSA-N
• SMILES： C12CCC1C1C=CC2/C/1=C(/C)\C

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 222.7°C at 760 mmHg
• Flash Point: 70.2°C
• Refractive Index: 1.559
• PSA: 0
• LogP: 3.16480